molecular formula C12H10O5 B1633295 4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester

4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester

Cat. No.: B1633295
M. Wt: 234.2 g/mol
InChI Key: AVODXMKVEDDBBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-1-Benzopyran-2-carboxylic acid, 6-hydroxy-4-oxo-, ethyl ester is a useful research compound. Its molecular formula is C12H10O5 and its molecular weight is 234.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10O5

Molecular Weight

234.2 g/mol

IUPAC Name

ethyl 6-hydroxy-4-oxochromene-2-carboxylate

InChI

InChI=1S/C12H10O5/c1-2-16-12(15)11-6-9(14)8-5-7(13)3-4-10(8)17-11/h3-6,13H,2H2,1H3

InChI Key

AVODXMKVEDDBBJ-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)O

Canonical SMILES

CCOC(=O)C1=CC(=O)C2=C(O1)C=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.1 3.25 g of sodium are dissolved in portions in 300 ml of ethanol with stirring. A solution of 4.3 g of 2,5-dihydroxyacetophenone and 15.5 ml of diethyl oxalate in 25 ml of ethanol is subsequently added dropwise. The reaction mixture is subsequently heated at 80° for 3 hours. The mixture is cooled to room temperature, and 10 ml of 32% HCl are added dropwise. The mixture is heated at 90° for 30 minutes and cooled, and the solvent is removed. Conventional work-up gives 5.9 g of 6-hydroxy-2-ethoxycarbonylchromone (“AA”).
[Compound]
Name
1.1
Quantity
3.25 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step Two
Quantity
15.5 mL
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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